Cas no 102206-97-3 (9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1))

• Product Name: 9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1)
• CAS No: 102206-97-3
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 208774
• PubChem ID: 24844835
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1)
• 9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, monohydrochloride (9CI)
• 7-methoxy-1,3-dimethyl-9H-pyrido[3,4-b]indole,hydrochloride
• 9H-Pyrido(3,4-b)indole, 1,3-dimethyl-7-methoxy-, hydrochloride
• 1,3-Dimethyl-7-methoxy-9H-pyrido(3,4-b)indole hydrochloride
• DTXSID50144766
• 102206-97-3

• Inchi： 1S/C14H14N2O.ClH/c1-8-6-12-11-5-4-10(17-3)7-13(11)16-14(12)9(2)15-8;/h4-7,16H,1-3H3;1H
• InChI Key： ZAPGLNJHEJYVJH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)NC1C(C)=NC(C)=CC2=1

Computed Properties

• Exact Mass: 262.087291
• Monoisotopic Mass: 262.087291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9

Experimental Properties

• PSA: 37.91000
• LogP: 4.14350